Cas no 25611-78-3 (1,2-Diphenylethylamine)

1,2-Diphenylethylamine Properties

Names and Identifiers

• Benzeneethanamine, a-phenyl-
• 1,2-diphenylethanamine
• 1,2-DIPHENYLETHYLAMINE
• 1,2-diphenylethan-1-amine
• 1-Amino-1,2-diphenylethane
• α-Benzylbenzylamine
• alpha-Benzylbenzylamine
• alpha-Phenylphenethylamine
• 1,2-Diphenyl-ethylamine
• alpha-Phenylbenzeneethanamine
• alpha,beta-Diphenylethylamine
• Phenethylamine, alpha-phenyl-
• DTGGNTMERRTPLR-UHFFFAOYSA-N
• (1S)-1,2-diphenylethan-1-amine
• Benzeneethanamine, alpha-phenyl-
• 1,2diphenylethylamine
• Benzeneethanamine, alpha-phenyl- (9CI)
• .alpha.-Benzylbenzylamine
• 1,2-Di
• EINECS 247-126-4
• AKOS016050243
• (-)-1,2-diphenylethylamine
• SCHEMBL272604
• DTXSID20871350
• EN300-12654
• 1,2-Diphenylethanamine #
• HMS1780N20
• NS00053472
• D89794
• Benzeneethanamine, .alpha.-phenyl-
• CS-0269908
• D1144
• .alpha.-Phenylphenethylamine
• SY051728
• 25611-78-3
• AKOS002533567
• AS-57746
• Phenethylamine, .alpha.-phenyl-
• 1,2-Diphenylethylamine, 97%
• MFCD00008063
• CHEMBL351811
• Oprea1_325648
• FT-0638539
• STL326871
• DB-013082
• Benzeneethanamine, alpha-phenyl-(9CI)
• (R)-1,2-DIPHENYLETHYLAMINE
• (S)-1,2-DIPHENYLETHYLAMINE
• +Expand

• MDL： MFCD00008063
• InChIKey： DTGGNTMERRTPLR-UHFFFAOYSA-N
• Inchi： 1S/C14H15N/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11,15H2
• SMILES： N([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 197.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.12
• Heavy Atom Count: 15
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.62940
• PSA: 26.02000
• Refractive Index: n20/D 1.58(lit.)
• Boiling Point: 310-311 °C/750 mmHg(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.02 g/mL at 25 °C(lit.)

1,2-Diphenylethylamine Security Information

• Symbol: GHS07
• RTECS：SI2299000
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：Warning

1,2-Diphenylethylamine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%